![molecular formula C9H12BrNO2S B1420260 4-bromo-N-ethyl-3-methylbenzene-1-sulfonamide CAS No. 1094563-49-1](/img/structure/B1420260.png)
4-bromo-N-ethyl-3-methylbenzene-1-sulfonamide
Overview
Description
4-Bromo-N-ethyl-3-methylbenzene-1-sulfonamide (BEMBS) is an organic compound that is widely used in scientific research. It is a member of the sulfonamide family, which is a type of heterocyclic compound that contains a sulfonyl group (-SO2-NH2) attached to an aromatic ring. BEMBS is an important reagent used in organic synthesis and has a variety of applications in the fields of medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis and Molecular Docking
4-Bromo-N-ethyl-3-methylbenzene-1-sulfonamide serves as a precursor in the synthesis of various biologically active compounds. Its derivatives have been explored for their antimicrobial and antiproliferative properties. For instance, N-ethyl-N-methylbenzenesulfonamide derivatives, synthesized from 4-(2-bromoacetyl)-N-ethyl-N-methylbenzenesulfonamide, showed significant cytotoxic activity against lung (A-549) and liver carcinoma (HepG2) cell lines, with some compounds exhibiting potent antimicrobial activity (El-Gilil, 2019). Molecular docking studies have also been performed to understand the mode of action of these compounds as inhibitors against enzyme active sites, providing insights into their potential therapeutic applications.
Synthesis of Aziridines
A three-component reaction involving phenacyl bromide, p-toluenesulfonamide, and carboxyaldehyde in the presence of BF3·(OEt)2 and dichloromethane led to the synthesis of N-(1R,2S)-2-(bromo-3-oxo-1,3-diphenylpropyl)-4-methylbenzene sulfonamide and its isomers. This protocol highlights the utility of 4-bromo-N-ethyl-3-methylbenzene-1-sulfonamide in synthesizing cis-aziridines, showcasing its versatility in organic synthesis (Basha & Anwar, 2020).
Solvent-Free Synthesis of Triazines
The compound has been utilized as an efficient catalyst in the solvent-free synthesis of triazines, a class of nitrogen-containing heterocycles. This method, employing N,N,N′,N′-tetrabromobenzene-1,3-disulfonamide and poly(N-bromo-N-ethylbenzene-1,3-disulfonamide), facilitates the one-pot synthesis of 3,5,6-trisubstituted-1,2,4-triazines under solvent-free conditions, highlighting its role in green chemistry (Ghorbani‐Vaghei et al., 2015).
Antibacterial Evaluation
Sulfonamide bridged 1,4-disubstituted 1,2,3-triazoles, synthesized from sulfonamide linked terminal alkynes and azidobenzenesulfonamides, were assessed for their antibacterial activity against common pathogens. A particular derivative, 4-bromo-N-((1-(4-(sulfamoylphenyl)-1H-1,2,3-triazol-4-yl)methyl)benzenesulfonamide, demonstrated significant efficacy, offering potential as a new class of antibacterial agents (Yadav & Kaushik, 2022).
properties
IUPAC Name |
4-bromo-N-ethyl-3-methylbenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrNO2S/c1-3-11-14(12,13)8-4-5-9(10)7(2)6-8/h4-6,11H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIGXMQLKBPEGMI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC(=C(C=C1)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80655719 | |
Record name | 4-Bromo-N-ethyl-3-methylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80655719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-ethyl-3-methylbenzene-1-sulfonamide | |
CAS RN |
1094563-49-1 | |
Record name | 4-Bromo-N-ethyl-3-methylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80655719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.